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Compound of Interest

Compound Name: Diethyl iminodiacetate

Cat. No.: B1360065

This guide provides essential safety and logistical information for the proper disposal of diethyl
iminodiacetate (CAS No. 6290-05-7), ensuring the safety of laboratory personnel and
compliance with environmental regulations. The following procedures are designed for
researchers, scientists, and professionals in drug development.

Immediate Safety and Hazard Information

Diethyl iminodiacetate is classified as a hazardous chemical.[1] Understanding its primary
hazards is critical before handling or disposal.

Hazard Identification:

» Signal Word: Warning[1][2][3]

e Primary Hazards:
o Causes skin irritation.[2][4][5]
o Causes serious eye irritation.[2][4][5]
o May cause respiratory irritation.[2][5]

Immediate first aid measures should be taken in case of exposure:
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» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Get medical attention.[1][6]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation occurs.[4][6]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Immediate medical attention is required.

[1]14]

 Ingestion: Clean mouth with water and get medical attention.[1][6]

Personal Protective Equipment (PPE)

All personnel handling diethyl iminodiacetate must use appropriate personal protective

equipment.

PPE Category

Specification

Source(s)

Eye/Face Protection

Chemical safety goggles or
glasses compliant with OSHA's
29 CFR 1910.133 or European
Standard EN166.[1]

[1112](31[4]

Hand Protection

Protective gloves, such as
nitrile rubber.[2]

[2131[4]

Skin/Body Protection

Appropriate protective clothing
and gloves to prevent skin
exposure.[2][4]

[2]14]

Respiratory Protection

Not required under normal
conditions with adequate
ventilation. For emergencies or
large-scale use, a
NIOSH/MSHA or European
Standard EN 136 approved

respirator is necessary.[2]

[2]
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Procedural Guidance: Handling, Storage, and
Disposal

Proper handling and storage are paramount to prevent accidental releases and ensure safety.

Step 1: Safe Handling and Storage

Ventilation: Always handle diethyl iminodiacetate in a well-ventilated area or under a
chemical fume hood.[1][4]

Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not breathe mists or vapors.

[11[4]
Hygiene: Wash hands and face thoroughly after handling.[4]

Storage: Keep containers tightly closed in a cool, dry, and well-ventilated place.[4] Store
away from incompatible materials such as strong oxidizing agents.[1][2] Ensure that
eyewash stations and safety showers are located close to the workstation.[1]

Step 2: Managing Spills and Accidental Releases

Ensure Safety: Immediately ensure adequate ventilation and wear the appropriate PPE as
listed in the table above.[1][4]

Containment: Prevent the spill from entering drains or waterways.[4]

Absorption: Soak up the spill using an inert absorbent material such as sand, silica gel, acid
binder, universal binder, or sawdust.[1][2][6]

Collection: Collect the absorbed material and place it into a suitable, closed, and properly
labeled container for disposal.[1][2][6]

Step 3: Proper Disposal Protocol Disposal of diethyl iminodiacetate and its contaminated

materials must be treated as hazardous waste.

Do Not Pour Down the Drain: Under no circumstances should this chemical be emptied into
drains.[1]
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» Waste Classification: Chemical waste generators are responsible for consulting local,
regional, and national hazardous waste regulations to ensure complete and accurate
classification of the waste.

o Containerize Waste: Place unused diethyl iminodiacetate and any contaminated materials
(e.g., absorbent materials from a spill) into a clearly labeled, sealed, and non-leaking
container.[7]

e Engage a Licensed Professional: The disposal must be entrusted to a licensed and approved
waste disposal company.[4] Follow their specific guidelines for packaging, labeling, and
pickup.

Quantitative Data: Physical and Chemical Properties

The following table summarizes key quantitative data for diethyl iminodiacetate.

Property Value Source(s)

Boiling Point 208 - 248 °C (406.4 - 478.4 °F)  [2][3]

_ 104 - 113 °C (219.2 - 235.4 °F)
Flash Point [2][3]
(closed cup)

Density 1.056 g/mL at 25 °C [3]

Melting Point 0°C (32 °F) [2]

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of
diethyl iminodiacetate.
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Preparation & Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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